Cas no 112571-69-4 (D-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt)

D-myo-Inositol 1,4,5-Trisphosphate Hexaammonium Salt Properties

Names and Identifiers

• D-myo-Inositol,1,4,5-tris(dihydrogen phosphate), hexaammonium salt (9CI)
• D-MYO-INOSITOL 1,4,5-TRISPHOSPHATE TRIAMMONIUM SALT
• D-INS 1,4,5-TRISPHOSPHATE TRIAMMONIUM SALT
• D-myo-inositol 1,4,5-triphosphate ammonium salt
• D-MYO-INOSITOL-1,4,5-TRIPHOSPHATE TRIAMMONIUM SALT
• INS(1,4,5)P3 3NH3
• 112571-69-4
• Inositol 1,3,4-triphosphate
• DTXSID90868999
• D-myo-Inositol 1,4,5-trisphosphate triammonium salt
• 1219383-17-1
• PD025882
• 93133-76-7
• D-myo-Inositol 1,3,4-tris-phosphate ammonium salt
• SCHEMBL98182
• (2,3,5-trihydroxy-4,6-diphosphonooxycyclohexyl) dihydrogen phosphate
• (2,4,5-Trihydroxy-3,6-diphosphonooxycyclohexyl) dihydrogen phosphate
• +Expand

• InChIKey： RMXUDDKTOUDFBJ-XKBKZHRLSA-N
• Inchi： 1S/C6H15O15P3.3H3N/c7-1-2(8)4(19-22(10,11)12)6(21-24(16,17)18)5(3(1)9)20-23(13,14)15;;;/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18);3*1H3/t1-,2-,3-,4+,5-,6-;;;/m1.../s1
• SMILES： P(=O)(O)(O)O[C@@H]1[C@@H](OP(=O)(O)O)[C@@H]([C@@H](O)[C@@H](O)[C@H]1OP(=O)(O)O)O.N.N.N

Computed Properties

• Exact Mass: 471.04200
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Rotatable Bond Count: 4
• Monoisotopic Mass: 414.923
• Heavy Atom Count: 24
• Complexity: 549
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 6
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -7
• Topological Polar Surface Area: 275A^2

Experimental Properties

• LogP: -2.51190
• PSA: 300.12000